Cas no 5624-13-5 (Phenylthiohydantoin-aspartic Acid)

• Product Name: Phenylthiohydantoin-aspartic Acid
• CAS No: 5624-13-5
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 370344
• PubChem ID: 87574581
• Update Time: 2025-04-19

Phenylthiohydantoin-aspartic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidineaceticacid, 5-oxo-1-phenyl-2-thioxo-
• Phenylthiohydantoin-aspartic Acid
• 2-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)acetic acid
• 2-(5-oxo-1-phenyl-2-thioxoimidazolidin-4-yl)acetic acid
• 3-Phenyl-2-thiohydantoin-5-acetic Acid
• PTH-aspartic Acid
• Aspartic phenylthiohydantoin
• Aspartic acid phenylthiohydantoin
• 5-Oxo-1-phenyl-2-thioxo-4-imidazolidineacetic acid
• 4-IMIDAZOLIDINEACETIC ACID, 5-OXO-1-PHENYL-2-THIOXO-
• 5-Oxo-1-phenyl-2-thioxoimidazolidine-4-acetic acid
• CBMicro_034881
• Aspartate phenylthiohydantoin
• Oprea1_377095
• MLS000550870
• 5-Hydantoinacetic acid, 3-phenyl-2-thio- (6CI)
• (5-Oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-acetic acid
• Phenylthiohydantoin-DL-aspartic acid
• (5-Oxo-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-4-yl)acetic acid
• AKOS001668544
• NS00044959
• DTXSID70971672
• (5-Oxo-1-phenyl-2-thioxo-4-imidazolidinyl)acetic acid #
• 5-Hydantoinacetic acid, 3-phenyl-2-thio-
• NCGC00246441-01
• NFUCNAREVSTFNC-UHFFFAOYSA-N
• AKOS022146497
• SMR000144998
• P0364
• SR-01000458672-1
• 5624-13-5
• (5-Oxo-1-phenyl-2-thioxo-4-imidazolidinyl)acetic acid
• HMS2464F24
• EINECS 227-055-5
• CHEMBL1574009
• BIM-0034882.P001
• CS-0453618
• SR-01000458672
• 2-(5-oxo-1-phenyl-2-thioxoimidazolidin-4-yl)aceticacid
• STK700346
• DA-04847
• (5-oxo-1-phenyl-2-thioxoimidazolidin-4-yl)acetic acid

• MDL： MFCD01076622
• Inchi： 1S/C11H10N2O3S/c14-9(15)6-8-10(16)13(11(17)12-8)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,17)(H,14,15)
• InChI Key： NFUCNAREVSTFNC-UHFFFAOYSA-N
• SMILES： S=C1NC(CC(=O)O)C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.04100
• Monoisotopic Mass: 250.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.8
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Not determined
• Density: 1.51
• Boiling Point: 435.1°Cat760mmHg
• Flash Point: 216.9°C
• Refractive Index: 1.705
• PSA: 101.73000
• LogP: 1.14480
• Solubility: Not determined

Phenylthiohydantoin-aspartic Acid Security Information

• RTECS：NI8720800
• Storage Condition：(BD147741)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds